
"N-(8-methoxynaphthalen-1-yl)acetamide
molecular weight and formula"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
N-(8-methoxynaphthalen-1-

yl)acetamide

Cat. No.: B515165 Get Quote

Technical Guide: N-(8-methoxynaphthalen-1-
yl)acetamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical

properties of N-(8-methoxynaphthalen-1-yl)acetamide, a naphthalene-based compound of

interest in various research and development domains.

Core Molecular Data
The essential molecular identifiers and properties of N-(8-methoxynaphthalen-1-yl)acetamide
are summarized in the table below. This information is critical for experimental design,

analytical method development, and computational modeling.
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Property Value

Chemical Name N-(8-methoxynaphthalen-1-yl)acetamide

Synonym N-(8-methoxy-1-naphthyl)acetamide

CAS Number 102871-77-2

Molecular Formula C₁₃H₁₃NO₂[1]

Molecular Weight 215.25 g/mol [1]

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of N-(8-
methoxynaphthalen-1-yl)acetamide and related compounds are often proprietary or

described in specific scientific literature. Researchers should refer to relevant chemical

synthesis journals and patents for detailed experimental procedures. A general synthetic

approach may involve the acylation of 8-methoxy-1-naphthylamine.

Molecular Relationship Diagram
The following diagram illustrates the logical relationship between the compound's name, its

empirical formula, and its calculated molecular weight.

Figure 1. Core Properties of N-(8-methoxynaphthalen-1-yl)acetamide
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Core properties of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b515165?utm_src=pdf-body-img
https://www.benchchem.com/product/b515165?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_US_CB82002914.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB82002914.aspx
https://www.benchchem.com/product/b515165#n-8-methoxynaphthalen-1-yl-acetamide-molecular-weight-and-formula
https://www.benchchem.com/product/b515165#n-8-methoxynaphthalen-1-yl-acetamide-molecular-weight-and-formula
https://www.benchchem.com/product/b515165#n-8-methoxynaphthalen-1-yl-acetamide-molecular-weight-and-formula
https://www.benchchem.com/product/b515165#n-8-methoxynaphthalen-1-yl-acetamide-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b515165?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b515165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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